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Compound of Interest

Compound Name: Melilotigenin C

Cat. No.: B1631385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Melilotigenin C, a lesser-known triterpenoid, presents a unique structural framework that

warrants in-depth investigation for its potential pharmacological applications. This technical

guide provides a comprehensive overview of the core structural features of Melilotigenin C,

including its chemical identity and foundational properties. Due to the limited publicly available

experimental data, this document focuses on presenting the established chemical information

and outlines the standard experimental protocols utilized for the isolation and structural

elucidation of similar triterpenoid compounds. This guide serves as a foundational resource for

researchers initiating studies on Melilotigenin C, providing the necessary groundwork for

future exploration of its bioactivity and therapeutic potential.

Core Structure and Chemical Identity
Melilotigenin C is a pentacyclic triterpenoid with the systematic IUPAC name

(4S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-9-Hydroxy-4-

(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-

1,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-octadecahydropicen-3(2H)-one. Its

chemical structure is characterized by an oleanane-type skeleton, a common framework

among triterpenoids.

Table 1: Chemical and Physical Properties of Melilotigenin C
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Property Value Source

Molecular Formula C₃₀H₄₈O₃ Pharmaffiliates[1]

Molecular Weight 456.71 g/mol Pharmaffiliates[1]

CAS Number 188970-21-0 Pharmaffiliates[1]

Synonyms Not Available -

Appearance Not Available -

Storage 2-8°C Refrigerator Pharmaffiliates[1]

Experimental Protocols
While specific experimental data for Melilotigenin C is not readily available in public

databases, the following sections outline the standard methodologies employed for the

isolation and structural characterization of triterpenoids from plant sources, such as Melilotus

species. These protocols are based on established practices in natural product chemistry.

Isolation of Triterpenoids from Plant Material
The isolation of triterpenoids from plant sources like Melilotus officinalis typically involves a

multi-step extraction and chromatographic purification process.

Workflow for Triterpenoid Isolation
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Dried and Powdered Plant Material
(e.g., Melilotus officinalis)

Solvent Extraction
(e.g., Methanol, Ethanol, or Chloroform)

Crude Extract

Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Butanol)

Fractionation

Column Chromatography
(Silica Gel or Sephadex)

Purified Fractions

Preparative HPLC

Isolated Triterpenoid
(e.g., Melilotigenin C)
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Isolated Pure Compound

Mass Spectrometry (MS)
(e.g., ESI-MS, HR-MS)

Nuclear Magnetic Resonance (NMR)
(1H, 13C, COSY, HSQC, HMBC)

Determination of Molecular Formula

Final 3D Structure

Establishment of 2D Structure
(Connectivity of Atoms)

Determination of Stereochemistry
(NOESY, ROESY, X-ray Crystallography)
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Melilotigenin C

In Vitro Bioassays
(e.g., Cytotoxicity, Antimicrobial, Anti-inflammatory)

Identification of Biological Activity

Dose-Response Studies
(Determination of IC₅₀/EC₅₀)

Mechanism of Action Studies

Identification of Signaling Pathways

In Vivo Animal Models

Potential Lead Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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